Cas no 71056-95-6 (2-Naphthaleneacetonitrile, 1-methoxy-)

• Product Name: 2-Naphthaleneacetonitrile, 1-methoxy-
• CAS No: 71056-95-6
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 1747937
• PubChem ID: 12467693
• Update Time: 2025-10-23

2-Naphthaleneacetonitrile, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetonitrile, 1-methoxy-
• SCHEMBL6753374
• 2-(1-methoxynaphthalen-2-yl)acetonitrile
• 71056-95-6
• 1-Methoxynaphthalene-2-acetonitrile

• Inchi： 1S/C13H11NO/c1-15-13-11(8-9-14)7-6-10-4-2-3-5-12(10)13/h2-7H,8H2,1H3
• InChI Key： SQYNWGFXHYGXRJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC#N)=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 197.08413
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthaleneacetonitrile, 1-methoxy-

2-Naphthaleneacetonitrile, 1-methoxy- (CAS No. 71056-95-6)

2-Naphthaleneacetonitrile, 1-methoxy-, also known by its CAS number 71056-95-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a methoxy group and a nitrile functional group. The naphthalene moiety provides a rigid aromatic framework, while the methoxy and nitrile groups introduce electronic and steric effects that enhance its reactivity and applicability in various chemical reactions.

Recent studies have highlighted the potential of 2-Naphthaleneacetonitrile, 1-methoxy- in the synthesis of advanced materials. For instance, researchers have explored its role as a precursor in the formation of conjugated polymers and nanomaterials. The compound's ability to undergo C–H activation reactions has been particularly valuable in constructing complex molecular architectures with tailored electronic properties. This has opened new avenues for applications in organic electronics, including the development of flexible displays and photovoltaic devices.

The synthesis of 2-Naphthaleneacetonitrile, 1-methoxy- typically involves multi-step processes that require precise control over reaction conditions. One common approach is the Friedel-Crafts acylation of naphthalene derivatives, followed by nucleophilic substitution to introduce the methoxy group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The compound's stability under various conditions has also been extensively studied, with findings indicating its resistance to thermal degradation and oxidative processes under moderate conditions.

In the pharmaceutical industry, 2-Naphthaleneacetonitrile, 1-methoxy- has shown promise as an intermediate in drug discovery programs. Its ability to act as a scaffold for bioisosteric replacements has been exploited to design molecules with enhanced bioavailability and reduced toxicity. For example, researchers have utilized this compound to develop analogs with improved solubility profiles for targeting specific biological pathways.

The environmental impact of 2-Naphthaleneacetonitrile, 1-methoxy- has also been a topic of interest. Studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term persistence in different environmental matrices and its potential for bioaccumulation.

From a technological standpoint, the integration of 2-Naphthaleneacetonitrile, 1-methoxy- into advanced manufacturing processes has been facilitated by its compatibility with modern analytical techniques. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming its structural integrity and characterizing its physical properties.

In conclusion, 2-Naphthaleneacetonitrile, 1-methoxy- (CAS No. 71056-95-6) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.